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Compound of Interest

Compound Name: Clethodim

Cat. No.: B606718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure and

environmental volatility of the herbicide Clethodim. The information is compiled from various

scientific and regulatory sources to assist researchers, scientists, and professionals in

understanding its environmental fate and behavior.

Physicochemical Properties of Clethodim
Clethodim is a selective post-emergence herbicide used to control annual and perennial

grasses in a wide variety of broadleaf crops. Its environmental volatility is primarily determined

by its vapor pressure and other related physicochemical properties. A summary of these key

parameters is presented in the table below.
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Property Value Temperature (°C) Reference(s)

Vapor Pressure <1 x 10⁻² mPa 20 [1]

1.35 x 10⁻⁸ Pa 25 [2]

<1 x 10⁻⁷ mm Hg Not Specified [3]

Henry's Law Constant
1.4 x 10⁻⁷ Pa m³

mol⁻¹
25 Not Specified

<2 x 10⁻⁹ atm m³/mol 20 [3]

Water Solubility pH-dependent Not Specified [1]

29 mg/L Not Specified

Octanol-Water

Partition Coefficient

(log Kow)

4.2 (at pH 4) Not Specified

Soil Sorption

Coefficient (Koc)
4.9 - 271 L/kg Not Specified

Soil Half-life (Aerobic) 1.2 - 3 days 25

Aquatic Half-life

(Aqueous Phase)
128 days Not Specified

Aquatic Half-life

(Sediment)
214 days Not Specified

Environmental Volatility and Fate
Clethodim is characterized by its low vapor pressure, indicating that it is not a volatile

compound. This low volatility suggests that significant movement of clethodim into the

atmosphere after application is unlikely.

The environmental fate of clethodim is primarily governed by microbial degradation in soil and

water. In soil, it has a short half-life of approximately 1.2 to 3 days under aerobic conditions.

The major degradation products in soil are clethodim sulfoxide and clethodim sulfone. While

clethodim itself is not persistent, some of its degradates can be more persistent.
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In the aquatic environment, clethodim is more persistent, with reported half-lives of 128 days

in the aqueous phase and 214 days in sediment. Photolysis can be a route of degradation in

water, with half-lives ranging from 1.5 to 9.6 days depending on the pH. However, in natural

waters, its degradation is more complex and can be influenced by the presence of other

substances.

The following diagram illustrates the key environmental fate pathways of clethodim.
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Environmental Fate Pathways of Clethodim

Experimental Protocols
Detailed experimental protocols for the determination of clethodim's physicochemical

properties are often proprietary and not publicly available. However, regulatory bodies like the
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OECD and EPA provide standardized guidelines for testing chemicals. The following is a

generalized workflow for determining the vapor pressure of a substance like clethodim, based

on the OECD Guideline 104 for Vapor Pressure.

Typical Experimental Workflow for Vapor Pressure
Determination (OECD 104)
The choice of method for vapor pressure determination depends on the expected range of the

vapor pressure. For a substance with low volatility like clethodim, methods such as the gas

saturation method or the Knudsen effusion method are often employed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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